![molecular formula C11H9ClN4O B287723 N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide](/img/structure/B287723.png)
N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide
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Overview
Description
N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a formic hydrazide derivative that has been synthesized through a series of chemical reactions.
Mechanism of Action
The mechanism of action of N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes or proteins in the target organism or cell. This leads to disruption of normal cellular processes, ultimately resulting in cell death.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi by disrupting their cell membranes. It has also been found to inhibit the growth of cancer cells by inducing apoptosis. Additionally, this compound has been found to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide in lab experiments include its potent antibacterial, antifungal, and antitumor properties. It is also relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and it may exhibit off-target effects that could complicate interpretation of experimental results.
Future Directions
There are several future directions for research on N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further research is needed to fully understand its neuroprotective effects and to determine its potential as a therapeutic agent. Another area of interest is its potential use as a herbicide or insecticide. Research in this area could lead to the development of new, more effective pest control strategies. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and to identify potential off-target effects.
Synthesis Methods
The synthesis of N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide involves a series of chemical reactions. The starting material for the synthesis is 6-chloro-2-phenyl-4-pyrimidinamine. This compound is then reacted with formic acid hydrazide to form the desired product. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity of the product.
Scientific Research Applications
N'-(6-chloro-2-phenyl-4-pyrimidinyl)formic hydrazide has been extensively studied for its potential applications in various fields. It has been found to exhibit antibacterial, antifungal, and antitumor properties. It has also been investigated for its potential use as a herbicide and insecticide. Additionally, this compound has been studied for its potential use in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C11H9ClN4O |
---|---|
Molecular Weight |
248.67 g/mol |
IUPAC Name |
N-[(6-chloro-2-phenylpyrimidin-4-yl)amino]formamide |
InChI |
InChI=1S/C11H9ClN4O/c12-9-6-10(16-13-7-17)15-11(14-9)8-4-2-1-3-5-8/h1-7H,(H,13,17)(H,14,15,16) |
InChI Key |
CVQMVMMEXUMHOG-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NC(=CC(=N2)Cl)NNC=O |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CC(=N2)Cl)NNC=O |
Origin of Product |
United States |
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